Bnps-skatole

• IUPAC Name: 3-bromo-3-methyl-2-(2-nitrophenyl)sulfanylindole
• InChI: InChI=1S/C15H11BrN2O2S/c1-15(16)10-6-2-3-7-11(10)17-14(15)21-13-9-5-4-8-12(13)18(19)20/h2-9H,1H3
• InChI Key: BXTVQNYQYUTQAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=CC=CC=C2N=C1SC3=CC=CC=C3[N+](=O)[O-])Br
• Molecular Formula: C15H11BrN2O2S
• DSSTOX Substance ID: DTXSID00951447
• Molecular Weight: 363.2 g/mol
• CAS No.: 27933-36-4, 28805-72-3

Description

BNPS-skatole is a bromoindole that is 3H-indole in which the hydrogen at position 2 has been replaced by an (o-nitrophenyl)sulfanyl group and in which the hydrogens at position 3 have been replaced by a bromine and a methyl group. It is used particularly for the selective cleavage of tryptophanyl peptide bonds (cleavage occurs at peptide bonds after amino acids with available C(gamma)=C(delta) double bonds such as tryptophan, tyrosine, and histidine). It has a role as a reagent. It is an aryl sulfide, a C-nitro compound and a bromoindole.

Scientific Research Applications

1. Modification of Tryptophan in Proteins

BNPS-skatole is used for the selective modification of tryptophan residues in proteins. This modification is significant due to this compound's higher selectivity compared to other reagents like N-Bromosuccinimide (NBS). It has been used in studying the stability and reactions of various proteins under different conditions (Fontana, 1972).

2. Protein Cleavage Reaction Optimization

This compound is instrumental in the cleavage of protein chains at tryptophan residues. It helps in characterizing products and identifying side reactions in proteins and peptides. A short procedure has been developed for carrying out cleavage reactions with minimal side reactions (Vestling, Kelly, & Fenselau, 1994).

3. Preparative Hydrolysis of Proteins

Studies have shown the use of this compound in the hydrolysis of proteins like bovine β-lactoglobulin for preparative purposes. Different procedures involving this compound have been compared to find the most effective method for tryptophanyl peptide bond cleavage (Rahali & Gueguen, 1999).

4. Production of Peptides for Research

This compound has been used in methods for expressing and purifying β-amyloid peptides and other strongly aggregating peptides. This method is essential for research on diseases like Alzheimer's, where such peptides are of significant interest (Zerweck et al., 2019).

5. Improved Preparation and Structural Elucidation

Methods have been developed for the high yield preparation of analytically pure this compound. The purity of this compound is crucial for its effectiveness in cleaving tryptophan in proteins (Zeitler & Eulitz, 1978).

6. Characterization of Protein Reactions

This compound has been utilized in studies involving the reaction of proteins like myelin basic protein with different reagents. Such studies help in understanding the structural and functional properties of these proteins (Martenson, Deibler, & Kramer, 1977).

Mechanism of Action

Target of Action

BNPS-Skatole, also known as 3-Bromo-3-methyl-2-(2-nitrophenylthio)-3H-indole , primarily targets tryptophan-containing proteins .

Mode of Action

This compound interacts with its targets by cleaving the tryptophanyl peptide bond found in tryptophan-containing proteins . The resulting C-terminal lactones attach to amino-glass supports, which allows sequencing with 4-N,N-dimethyl-aminoazobenzene 4’-isothiocyanate (DABITC) .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the cleavage of tryptophanyl peptide bonds in proteins . This cleavage results in the formation of C-terminal lactones . These lactones can then attach to amino-glass supports, facilitating the sequencing

Safety and Hazards

BNPS-skatole can cause skin irritation and serious eye irritation. It may also cause respiratory irritation. It is recommended to avoid breathing dust, fume, gas, mist, vapors, or spray. Contact with skin and eyes should be avoided. Protective clothing, eye protection, and face protection should be worn when handling this compound.

Biochemical Analysis

Biochemical Properties

Bnps-skatole plays a crucial role in biochemical reactions by specifically cleaving peptide bonds at tryptophan residues. This cleavage occurs at peptide bonds after amino acids with available Cγ-Cδ double bonds, such as tryptophan, tyrosine, and histidine . The resulting C-terminal lactones attach to amino-glass supports, facilitating sequencing with 4-N,N-dimethyl-aminoazobenzene 4’-isothiocyanate (DABITC) . This compound interacts with various enzymes and proteins, including those involved in peptide fragmentation and sequencing .

Cellular Effects

This compound influences various cellular processes by cleaving tryptophanyl peptide bonds in proteins. This cleavage can affect cell signaling pathways, gene expression, and cellular metabolism. For instance, the cleavage of tryptophan-containing proteins can alter their function and localization, impacting cellular activities . This compound’s ability to modify proteins at specific sites makes it a valuable tool for studying protein function and interactions within cells .

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with tryptophan residues in proteins. This compound acts as a mild oxidant and brominating reagent, selectively attacking tryptophan sites and cleaving the peptide bond . This cleavage results in the formation of C-terminal lactones, which can be further processed for sequencing . The specificity of this compound for tryptophan residues makes it a powerful tool for studying protein structure and function .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are important factors to consider. This compound is typically stable when stored at -20°C and can be used in various experimental conditions . Over time, the cleavage efficiency of this compound may decrease, and its long-term effects on cellular function need to be carefully monitored .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. At lower doses, this compound effectively cleaves tryptophanyl peptide bonds without causing significant toxicity . At higher doses, this compound may exhibit toxic or adverse effects, including potential damage to cellular structures and disruption of normal cellular functions . It is essential to determine the optimal dosage for specific experimental conditions to minimize adverse effects .

Metabolic Pathways

This compound is involved in metabolic pathways related to protein degradation and modification. It interacts with enzymes such as cytochrome P450 isozymes, which play a role in the oxidative metabolism of indoles . The cleavage of tryptophanyl peptide bonds by this compound can influence metabolic flux and metabolite levels, impacting overall cellular metabolism .

Transport and Distribution

This compound is transported and distributed within cells and tissues through various mechanisms. It can interact with transporters and binding proteins that facilitate its localization and accumulation in specific cellular compartments . The distribution of this compound within cells can affect its activity and function, influencing the outcomes of biochemical reactions .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound can be directed to specific compartments or organelles through targeting signals and post-translational modifications . Its localization within cells can impact its ability to cleave tryptophanyl peptide bonds and influence cellular processes .

Customer Q & A

ANone: BNPS-skatole acts as a mild oxidizing agent, specifically targeting the indole ring of tryptophan residues. [] This oxidation leads to the formation of an oxindole derivative, ultimately resulting in the cleavage of the peptide bond at the C-terminal side of the tryptophan residue. [, ]

ANone: this compound treatment generates protein fragments, facilitating analysis of protein structure and function. [, ] For example, it has been used to study the role of specific protein regions in biological activities like encephalitogenic activity [], insulin-like growth factor binding [], and fatty acid binding. []

ANone: The molecular formula of this compound is C₁₅H₁₁BrN₂O₂S, and its molecular weight is 375.25 g/mol. []

ANone: Yes, research provides chromatographic and spectroscopic data for this compound, including details crucial for verifying its purity. [] This information is essential for researchers to ensure the reagent's quality and efficacy in their experiments.

ANone: Yes, the yield of tryptophan cleavage by this compound is significantly influenced by factors like the reagent's purity, solvent composition, and reaction time. [, ] Researchers need to carefully optimize reaction conditions to achieve efficient and specific cleavage.

ANone: The reaction mechanism involves the oxidation of the tryptophan indole ring to form an oxindole derivative. This destabilizes the adjacent peptide bond, leading to its hydrolysis. [, ]

ANone: While primarily targeting tryptophan, this compound can also cleave, albeit less efficiently, at tyrosine and histidine residues, especially under harsher reaction conditions. [, ] This potential for side reactions necessitates careful optimization and control of reaction conditions.

ANone: this compound serves as a valuable tool for:

• Peptide mapping: Generating specific protein fragments for structural analysis and identification. [, , ]
• Protein sequencing: Producing peptides suitable for solid-phase microsequencing techniques. []
• Structure-function studies: Investigating the role of specific protein domains by selectively cleaving at tryptophan residues. [, , ]
• Production of semisynthetic proteins: Generating protein fragments that can be used to synthesize modified proteins with altered properties. []

ANone: While the provided research doesn't explicitly mention computational studies on this compound itself, its application in understanding protein structure and function indirectly benefits from computational tools. [, ] For instance, peptide mapping data generated using this compound can be analyzed using computational methods to predict protein structure and function.

ANone: The provided research primarily focuses on the use of this compound as a biochemical tool for in vitro protein analysis. Information regarding its stability and formulation for in vivo applications, safety profile, pharmacokinetics, and other related aspects is not covered in these studies.

ANone: While specific historical milestones aren't outlined in the provided research, its consistent use across various studies highlights its enduring value as a tool in protein chemistry. The development of this compound as a tryptophan-specific cleavage agent represents a significant milestone in the field, enabling researchers to probe protein structure and function with enhanced precision. [, , , ]

ANone: this compound's utility extends to diverse research areas, including:

• Biochemistry: Understanding protein structure-function relationships. [, , ]
• Immunology: Studying the antigenic determinants of proteins like myelin basic protein. [, ]
• Molecular Biology: Investigating the structure and function of proteins involved in various cellular processes, such as ribosome function. []
• Medicine: Characterizing amyloid fibril proteins associated with diseases like amyloidosis. [, ]